Cas no 126121-83-3 (Benzenepropanoic acid, a-(3-cyano-2-oxopropyl)-, (R)-(9CI))

• Product Name: Benzenepropanoic acid, a-(3-cyano-2-oxopropyl)-, (R)-(9CI)
• CAS No: 126121-83-3
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 196526
• PubChem ID: 130854
• Update Time: 2025-04-19

Benzenepropanoic acid, a-(3-cyano-2-oxopropyl)-, (R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-(3-cyano-2-oxopropyl)-, (R)-(9CI)
• 2-benzyl-5-cyano-4-oxopentanoic acid
• (2R)-2-benzyl-5-cyano-4-oxopentanoic acid
• BCOPA
• Benzenepropanoic acid, alpha-(3-cyano-2-oxopropyl)-, (R)-
• (r)-2-benzyl-5-cyano-4-oxo-pentanoic acid
• 126121-83-3
• SCHEMBL9755796
• DTXSID30925419

• Inchi： 1S/C13H13NO3/c14-7-6-12(15)9-11(13(16)17)8-10-4-2-1-3-5-10/h1-5,11H,6,8-9H2,(H,16,17)/t11-/m1/s1
• InChI Key： AQDFTKPHMZIIEF-LLVKDONJSA-N
• SMILES： OC([C@@H](CC(CC#N)=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 231.08959
• Monoisotopic Mass: 231.089543
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.2
• XLogP3: 1.3

Experimental Properties

• Density: 1.215
• Boiling Point: 425°Cat760mmHg
• Flash Point: 210.9°C
• Refractive Index: 1.547
• PSA: 78.16